Cas no 89374-87-8 (4-Hepten-3-one, 2,2,5,6-tetramethyl-, (Z)-)

• Product Name: 4-Hepten-3-one, 2,2,5,6-tetramethyl-, (Z)-
• CAS No: 89374-87-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 602737
• PubChem ID: 71323828
• Update Time: 2025-04-19

4-Hepten-3-one, 2,2,5,6-tetramethyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 2,2,5,6-tetramethyl-, (Z)-
• 2,2,5,6-tetramethylhept-4-en-3-one
• 89374-87-8
• DTXSID20753369

• Inchi： 1S/C11H20O/c1-8(2)9(3)7-10(12)11(4,5)6/h7-8H,1-6H3
• InChI Key： RRRKPAKSMLVRFS-UHFFFAOYSA-N
• SMILES： O=C(C=C(C)C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų